Cas no 1979171-78-2 ((3,4-Dimethoxypyrrolidin-1-yl)(piperidin-4-yl)methanone)

• Product Name: (3,4-Dimethoxypyrrolidin-1-yl)(piperidin-4-yl)methanone
• CAS No: 1979171-78-2
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• CID: 5720516
• PubChem ID: 103533195
• Update Time: 2023-10-25

(3,4-Dimethoxypyrrolidin-1-yl)(piperidin-4-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (3,4-dimethoxypyrrolidin-1-yl)(piperidin-4-yl)methanone
• F1907-7848
• (3,4-dimethoxypyrrolidin-1-yl)-piperidin-4-ylmethanone
• 1979171-78-2
• AKOS026712191
• Methanone, (3,4-dimethoxy-1-pyrrolidinyl)-4-piperidinyl-
• (3,4-Dimethoxypyrrolidin-1-yl)(piperidin-4-yl)methanone

• Inchi： 1S/C12H22N2O3/c1-16-10-7-14(8-11(10)17-2)12(15)9-3-5-13-6-4-9/h9-11,13H,3-8H2,1-2H3
• InChI Key： FPGWLGNWVSZFTJ-UHFFFAOYSA-N
• SMILES： O(C)C1CN(C(C2CCNCC2)=O)CC1OC

Computed Properties

• Exact Mass: 242.16304257g/mol
• Monoisotopic Mass: 242.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 382.8±42.0 °C(Predicted)
• pka: 9.96±0.10(Predicted)